Cas no 2031269-25-5 (3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride)
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-imidazol-2-yl)oxolan-3-amine Dihydrochloride
- 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride
-
- Inchi: 1S/C7H11N3O.ClH/c8-7(1-4-11-5-7)6-9-2-3-10-6;/h2-3H,1,4-5,8H2,(H,9,10);1H
- InChI Key: TVMOOEKLRMPLCR-UHFFFAOYSA-N
- SMILES: NC1(COCC1)C1=NC=CN1.Cl
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I386103-5mg |
3-(1H-imidazol-2-yl)oxolan-3-amine Dihydrochloride |
2031269-25-5 | 5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I386103-10mg |
3-(1H-imidazol-2-yl)oxolan-3-amine Dihydrochloride |
2031269-25-5 | 10mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I386103-50mg |
3-(1H-imidazol-2-yl)oxolan-3-amine Dihydrochloride |
2031269-25-5 | 50mg |
$ 365.00 | 2022-06-04 | ||
| Chemenu | CM444901-100mg |
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride |
2031269-25-5 | 95%+ | 100mg |
$564 | 2023-03-24 | |
| Enamine | EN300-311437-0.05g |
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride |
2031269-25-5 | 95% | 0.05g |
$338.0 | 2023-02-25 | |
| Enamine | EN300-311437-0.1g |
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride |
2031269-25-5 | 95% | 0.1g |
$505.0 | 2023-02-25 | |
| Enamine | EN300-311437-0.25g |
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride |
2031269-25-5 | 95% | 0.25g |
$721.0 | 2023-02-25 | |
| Enamine | EN300-311437-0.5g |
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride |
2031269-25-5 | 95% | 0.5g |
$1136.0 | 2023-02-25 | |
| Enamine | EN300-311437-1.0g |
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride |
2031269-25-5 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-311437-2.5g |
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride |
2031269-25-5 | 95% | 2.5g |
$2856.0 | 2023-02-25 |
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride (CAS No. 2031269-25-5): An Emerging Compound in Medicinal Chemistry
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride (CAS No. 2031269-25-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as imidazolyl oxolanamine dihydrochloride, belongs to the class of imidazole derivatives and has been the subject of extensive research in recent years.
The chemical structure of 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride features a five-membered imidazole ring attached to an oxolane (tetrahydrofuran) backbone, with an amine group at the 3-position. The presence of the imidazole ring, known for its biological activity, and the oxolane backbone, which provides structural flexibility, makes this compound a promising candidate for various pharmacological studies.
Recent studies have highlighted the potential of 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride in modulating various biological pathways. One of the key areas of interest is its activity as a ligand for G protein-coupled receptors (GPCRs), which are important targets for drug development. GPCRs play crucial roles in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride to interact with these receptors suggests its potential as a therapeutic agent for conditions such as neurological disorders, cardiovascular diseases, and inflammatory conditions.
In addition to its receptor-binding properties, 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride has shown promising results in preclinical studies for its antimicrobial and antifungal activities. The imidazole moiety is well-known for its broad-spectrum antimicrobial properties, and the unique structure of this compound enhances its efficacy against various pathogens. This makes it a valuable candidate for developing new antimicrobial agents to combat drug-resistant infections.
The pharmacokinetic properties of 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride have also been investigated. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for a compound to be considered for further clinical development. Its high bioavailability and low toxicity make it a suitable candidate for oral administration.
In terms of synthesis, 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride can be prepared through a multi-step process involving the reaction of an appropriate oxolane derivative with an imidazole precursor. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production. This is crucial for ensuring that sufficient quantities of the compound are available for further research and potential commercialization.
The safety profile of 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride has been evaluated through various in vitro and in vivo assays. Toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential use in clinical settings and pave the way for further clinical trials.
In conclusion, 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride (CAS No. 2031269-25-5) represents a promising compound in the field of medicinal chemistry. Its unique structural features, combined with its potential therapeutic applications, make it an exciting area of research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in treating various diseases and conditions.
2031269-25-5 (3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)